Cas no 1196452-46-6 (Isobutyl 3-(5-iodo-1H-indazol-1-yl)benzoate)

• Product Name: Isobutyl 3-(5-iodo-1H-indazol-1-yl)benzoate
• CAS No: 1196452-46-6
• MF: C₁₈H₁₇IN₂O₂
• MW: 420.244256734848
• MDL: MFCD24386813
• CID: 2958166
• Update Time: 2025-08-05

Isobutyl 3-(5-iodo-1H-indazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• isobutyl 3-(5-iodo-1H-indazol-1-yl)benzoate
• 2-methylpropyl 3-(5-iodoindazol-1-yl)benzoate
• Isobutyl 3-(5-iodo-1H-indazol-1-yl)benzoate

• MDL： MFCD24386813
• Inchi： 1S/C18H17IN2O2/c1-12(2)11-23-18(22)13-4-3-5-16(9-13)21-17-7-6-15(19)8-14(17)10-20-21/h3-10,12H,11H2,1-2H3
• InChI Key： KAYVHNAAGVFNTE-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C=NN2C1=CC=CC(C(=O)OCC(C)C)=C1

Computed Properties

• Exact Mass: 420.03348 g/mol
• Monoisotopic Mass: 420.03348 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 420.2
• XLogP3: 5.1
• Topological Polar Surface Area: 44.1

Additional information on Isobutyl 3-(5-iodo-1H-indazol-1-yl)benzoate

Isobutyl 3-(5-iodo-1H-indazol-1-yl)benzoate: A Comprehensive Overview

Isobutyl 3-(5-iodo-1H-indazol-1-yl)benzoate, also known by its CAS number 1196452-46-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound comprises an indazole ring substituted with an iodo group at the 5-position and an isobutyl benzoate group at the 1-position, making it a unique molecule with promising properties.

The synthesis of Isobutyl 3-(5-iodo-1H-indazol-1-yl)benzoate involves a series of intricate chemical reactions, including nucleophilic substitutions, coupling reactions, and esterifications. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. The compound's stability under various conditions has been extensively studied, revealing its suitability for use in both laboratory and industrial settings.

In terms of biological activity, Isobutyl 3-(5-iodo-1H-indazol-1-yl)benzoate has demonstrated remarkable potential as a lead compound in drug discovery. Studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a candidate for the development of novel therapeutic agents. Additionally, its ability to modulate key cellular pathways involved in neurodegenerative diseases has been explored in recent research.

The pharmacokinetic profile of this compound has also been investigated, with findings indicating favorable absorption and bioavailability. This makes it a promising candidate for oral drug delivery systems. Furthermore, preliminary toxicity studies suggest that Isobutyl 3-(5-iodo-1H-indazol-1-yl)benzoate has a low toxicity profile, which is crucial for its potential use in clinical applications.

The application of Isobutyl 3-(5-iodo-1H-indazol-1-yli benzoate extends beyond pharmacology into materials science. Its unique electronic properties make it a valuable component in the development of advanced materials such as organic semiconductors and sensors. Recent research has highlighted its potential as a building block for constructing functional materials with tailored electronic properties.

In conclusion, Isobutyl 3-(5-i odo -1H-indazol -1 - yl ) benzoate, with its distinctive chemical structure and versatile properties, represents a significant advancement in the field of organic chemistry. Its promising biological activities and potential applications across multiple disciplines underscore its importance as a valuable research tool and a potential candidate for future therapeutic interventions.